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Compound of Interest

Compound Name: AZD-5991

Cat. No.: B1649328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and detailed guidance for the proper

disposal of AZD-5991, a potent and selective Mcl-1 inhibitor used in research. Adherence to

these procedures is vital for ensuring laboratory safety and environmental protection.

Chemical and Physical Properties
A summary of the key chemical and physical properties of AZD-5991 is presented below. This

information is essential for understanding the compound's characteristics for safe handling and

disposal.
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Property Value

Chemical Name

(3aR)-5-chloro-2,11,12,24,27,29-hexahydro-

2,3,24,33-tetramethyl-22H-9,4,8-

(metheniminomethyno)-14,20:26,23-dimetheno-

10H,20H-pyrazolo[4,3-l][1][2][3]

[4]benzoxadithiadiazacyclohexacosine-32-

carboxylic acid

Molecular Formula C₃₅H₃₄ClN₅O₃S₂

Molecular Weight 672.26 g/mol

CAS Number 2143061-81-6

Appearance Solid powder

Solubility Soluble in DMSO

Storage Store at -20°C for long-term stability.[5]

Hazard Identification and Safety Precautions
There is conflicting information regarding the hazard classification of AZD-5991 from different

suppliers. It is imperative to handle this compound with caution, assuming it to be hazardous.

MedChemExpress Safety Data Sheet (SDS): Classifies AZD-5991 as hazardous, citing:

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Cayman Chemical Safety Data Sheet (SDS): States the substance is not classified as

hazardous. However, it also notes that it is "slightly hazardous for water."
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Given this discrepancy, researchers should adhere to the more stringent safety precautions.

The following personal protective equipment (PPE) and handling procedures are mandatory:

Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).

Respiratory Protection: If not handled in a fume hood, a NIOSH-approved respirator may

be necessary.

Hygiene Measures: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands

thoroughly after handling.

Proper Disposal Procedures
Due to the potential hazards and the lack of specific disposal instructions in the available

SDSs, a conservative approach to the disposal of AZD-5991 is required. Under no

circumstances should this compound be disposed of down the drain or in regular trash.[6][7]

Step 1: Waste Identification and Segregation

Treat as Hazardous Waste: All waste containing AZD-5991, including pure compound,

solutions, and contaminated materials, must be treated as hazardous chemical waste.

Segregate Waste Streams:

Solid Waste: Collect unused or expired AZD-5991 powder, contaminated personal

protective equipment (gloves, etc.), and labware (e.g., weigh boats, pipette tips) in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions of AZD-5991 in a separate, compatible, and leak-proof

hazardous waste container. Do not mix with other incompatible waste streams.[1][8] For

example, keep halogenated and non-halogenated solvent wastes separate.[8]
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Sharps Waste: Needles, syringes, or other sharps contaminated with AZD-5991 must be

disposed of in a designated sharps container for hazardous chemical waste.

Step 2: Waste Container Management

Use Appropriate Containers: All waste containers must be in good condition, compatible with

the chemical waste, and have a secure, tight-fitting lid.[1][6]

Proper Labeling: Label all waste containers with "Hazardous Waste," the full chemical name

"AZD-5991," and the specific contents (e.g., "AZD-5991 in DMSO," "Solid waste

contaminated with AZD-5991").[9] The date of waste accumulation should also be included.

Keep Containers Closed: Waste containers must remain closed except when adding waste.

[6]

Step 3: Storage of Hazardous Waste

Designated Storage Area: Store hazardous waste in a designated, secure area away from

general laboratory traffic.

Secondary Containment: Use secondary containment (e.g., a larger, chemically resistant bin

or tray) for all liquid hazardous waste containers to prevent spills.

Segregation of Incompatibles: Ensure that containers of AZD-5991 waste are not stored with

incompatible chemicals.

Step 4: Disposal Request and Pickup

Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures

for hazardous waste disposal. This typically involves contacting the Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Provide Necessary Information: Be prepared to provide detailed information about the waste,

including its composition and volume.

Do Not Transport Off-Site: Laboratory personnel should not transport hazardous waste. This

should only be done by trained EHS staff or a certified hazardous waste vendor.
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of AZD-5991.
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AZD-5991 Disposal Workflow

Preparation & Handling

Waste Generation & Segregation

Containment & Labeling

Final Disposal

Start: AZD-5991 Use in Experiment
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- Safety Goggles

- Lab Coat
- Gloves
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Liquid Waste:
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Liquid

Sharps Waste:
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Hazardous Solid Waste Container

Collect in Labeled, Leak-Proof
Hazardous Liquid Waste Container

with Secondary Containment

Collect in Labeled
Hazardous Sharps Container

Store Waste in Designated Area

Contact Institutional EHS for Pickup

End: Proper Disposal by Certified Vendor

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of AZD-5991 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acewaste.com.au [acewaste.com.au]

2. selleckchem.com [selleckchem.com]

3. AZD5991 | CAS 2143061-81-6 | Sun-shinechem [sun-shinechem.com]

4. caymanchem.com [caymanchem.com]

5. ehrs.upenn.edu [ehrs.upenn.edu]

6. acs.org [acs.org]

7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

8. mlienvironmental.com [mlienvironmental.com]

9. vumc.org [vumc.org]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for AZD-
5991]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1649328#azd-5991-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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